Cas no 1361923-09-2 (4-Cyano-3-methyl-2-(trifluoromethoxy)pyridine)

4-Cyano-3-methyl-2-(trifluoromethoxy)pyridine is a versatile pyridine derivative featuring a cyano group at the 4-position, a methyl group at the 3-position, and a trifluoromethoxy substituent at the 2-position. This compound exhibits high chemical stability due to the electron-withdrawing effects of the cyano and trifluoromethoxy groups, making it suitable for use in demanding synthetic applications. The trifluoromethoxy moiety enhances lipophilicity, which can improve bioavailability in pharmaceutical contexts. Its structural features make it a valuable intermediate in the synthesis of agrochemicals, pharmaceuticals, and specialty materials. The presence of multiple functional groups allows for further derivatization, enabling the development of complex molecular architectures. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic chemistry.

4-Cyano-3-methyl-2-(trifluoromethoxy)pyridine structure

1361923-09-2 structure

Product Name:4-Cyano-3-methyl-2-(trifluoromethoxy)pyridine

CAS No:1361923-09-2

MF:C₈H₅F₃N₂O

MW:202.133311986923

CID:4910168

Update Time:2025-07-02

4-Cyano-3-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3-methyl-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H5F3N2O/c1-5-6(4-12)2-3-13-7(5)14-8(9,10)11/h2-3H,1H3
- InChI Key： PGJQNQWNENGRJW-UHFFFAOYSA-N
- SMILES： FC(OC1C(C)=C(C#N)C=CN=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 245
XLogP3: 2.5
Topological Polar Surface Area: 45.9

4-Cyano-3-methyl-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026004757-250mg	4-Cyano-3-methyl-2-(trifluoromethoxy)pyridine	1361923-09-2	97%	250mg	$734.40	2022-04-02
Alichem	A026004757-500mg	4-Cyano-3-methyl-2-(trifluoromethoxy)pyridine	1361923-09-2	97%	500mg	$1,029.00	2022-04-02
Alichem	A026004757-1g	4-Cyano-3-methyl-2-(trifluoromethoxy)pyridine	1361923-09-2	97%	1g	$1,797.60	2022-04-02